Cas no 765-03-7 (1-Dodecyne)

• Product Name: 1-Dodecyne
• CAS No: 765-03-7
• MF: C₁₂H₂₂
• MW: 166.303083896637
• MDL: MFCD00008960
• CID: 83042
• PubChem ID: 24854673
• Update Time: 2025-11-01

1-Dodecyne Chemical and Physical Properties

Names and Identifiers

• dodec-1-yne
• 1-Dodecyne
• 1-C12H22
• 1-n-dodecyne
• decylacetylene
• dodec-1-in
• dodeca-1-yne
• AKOS015836222
• F10501
• 1 -dodecyne
• Dodecyne
• 1-Dodecyne, 98%
• NS00037799
• FT-0607715
• MFCD00008960
• AS-46788
• VFQ6MTZ92V
• dodec-1-yn
• CS-0180906
• SY049655
• EINECS 212-134-9
• 765-03-7
• D0997
• 1dodecyne
• DTXSID4061094
• DTXCID9047885
• DB-056072

• MDL： MFCD00008960
• Inchi： 1S/C12H22/c1-3-5-7-9-11-12-10-8-6-4-2/h1H,4-12H2,2H3
• InChI Key： ZVDBUOGYYYNMQI-UHFFFAOYSA-N
• SMILES： C(CCCCC#C)CCCCC
• BRN： 1741320

Computed Properties

• Exact Mass: 166.17200
• Monoisotopic Mass: 166.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.778 g/mL at 25 °C(lit.)
• Melting Point: −19 °C (lit.)
• Boiling Point: 215 °C(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 0.00000
• LogP: 4.15040
• Sensitiveness: Sensitive to air
• Solubility: Not determined

1-Dodecyne Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H318-H413
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Risk Phrases：R41
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Dodecyne

Recent Advances in the Study of 1-Dodecyne (CAS: 765-03-7) in Chemical and Biomedical Applications

1-Dodecyne (CAS: 765-03-7) is a terminal alkyne compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This research briefing aims to provide an overview of the latest advancements related to 1-Dodecyne, focusing on its synthesis, functionalization, and potential therapeutic applications. The compound's unique chemical properties, such as its ability to participate in click chemistry reactions, make it a valuable tool in drug discovery and material science.

Recent studies have explored the use of 1-Dodecyne as a building block for the synthesis of more complex molecules. For instance, researchers have utilized its terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are pivotal in bioconjugation and polymer chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of 1-Dodecyne into peptide-based drug candidates, enhancing their stability and bioavailability. This highlights the compound's potential in the development of novel therapeutics.

In the biomedical field, 1-Dodecyne has been investigated for its antimicrobial and anticancer properties. A recent in vitro study revealed that derivatives of 1-Dodecyne exhibit potent activity against multidrug-resistant bacterial strains, suggesting its potential as a scaffold for new antibiotics. Additionally, preliminary findings from a 2024 study indicate that 1-Dodecyne-based compounds may inhibit the proliferation of certain cancer cell lines, although further in vivo studies are required to validate these results.

The chemical stability and reactivity of 1-Dodecyne also make it a candidate for material science applications. Researchers have successfully incorporated it into self-assembled monolayers (SAMs) and nanostructured materials, which are used in sensors and electronic devices. A breakthrough study in Advanced Materials (2023) showcased the use of 1-Dodecyne-derived SAMs to improve the performance of organic field-effect transistors (OFETs), opening new avenues for flexible electronics.

Despite these promising developments, challenges remain in the large-scale production and application of 1-Dodecyne. Issues such as cost-effective synthesis and the need for greener reaction conditions are areas of active research. Recent advancements in catalytic methods, including the use of palladium and gold nanoparticles, offer potential solutions to these challenges. A 2024 review in Chemical Reviews summarized these efforts, emphasizing the importance of sustainable chemistry in the future of 1-Dodecyne utilization.

In conclusion, 1-Dodecyne (CAS: 765-03-7) continues to be a compound of significant interest in both chemical and biomedical research. Its versatility in synthesis, potential therapeutic applications, and role in advanced materials underscore its importance. Future research should focus on addressing scalability and environmental concerns while exploring new applications in drug delivery and nanotechnology. This briefing underscores the need for interdisciplinary collaboration to fully realize the potential of 1-Dodecyne in science and industry.